5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide is a useful research compound. Its molecular formula is C18H11N3O3S2 and its molecular weight is 381.42. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Pharmaceutical Significance
A study conducted by Samadhiya et al. (2012) introduced a new series of compounds synthesized from 6-nitroindazole, which were screened for their antibacterial, antifungal, antitubercular, and anti-inflammatory activities. This research highlights the pharmaceutical importance of synthesizing derivatives of nitroindazole and potentially similar compounds for therapeutic applications (Pushkal Samadhiya, Ritu Sharma, S. K. Srivastav, S. D. Srivastava, 2012).
Antitumor Activity
Ostapiuk et al. (2017) synthesized new derivatives of benzothiophen-carboxamides to investigate their antitumor activity. The study found that specific compounds exhibited significant antitumor effects, suggesting that these derivatives could be promising candidates for developing new anticancer agents (Y. Ostapiuk, D. A. Frolov, V. Matiychuk, 2017).
Antimicrobial and Antitubercular Activities
Another study by Samadhiya et al. (2013) focused on the synthesis of 4-oxo-thiazolidine derivatives of 2-amino-5-nitrothiazole. These compounds were tested for their antimicrobial and antifungal properties against selected bacteria and fungi, as well as for antitubercular activity against M. tuberculosis, indicating the potential of these synthesized compounds in treating various infectious diseases (Pushkal Samadhiya, R. Sharma, S. Srivastava, 2013).
Characterization and Evaluation of Novel Compounds
Research by Talupur et al. (2021) involved the synthesis, characterization, antimicrobial evaluation, and docking studies of novel compounds. This comprehensive approach to assessing the bioactivity of new chemical entities underscores the importance of structural analysis in understanding the mechanisms behind their antimicrobial efficacy (Sailaja Rani Talupur, K. Satheesh, K. Chandrasekhar, 2021).
Properties
IUPAC Name |
5-nitro-N-(4-phenyl-1,3-thiazol-2-yl)-1-benzothiophene-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H11N3O3S2/c22-17(16-9-12-8-13(21(23)24)6-7-15(12)26-16)20-18-19-14(10-25-18)11-4-2-1-3-5-11/h1-10H,(H,19,20,22) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VUOCOMHOHHKOMP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC4=C(S3)C=CC(=C4)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H11N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
381.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.